![molecular formula C28H43NO2 B4305296 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol)](/img/structure/B4305296.png)
2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol)
Overview
Description
2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol), also known as IBMB, is a synthetic antioxidant that has been widely used in various fields, including polymer chemistry, food industry, and biomedical research. Since its discovery in the 1980s, IBMB has attracted significant attention due to its remarkable antioxidant properties and potential applications in different fields.
Mechanism of Action
The antioxidant activity of 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) is attributed to its ability to scavenge free radicals and reactive oxygen species (ROS) by donating hydrogen atoms from its phenolic groups. 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) can also chelate metal ions, which can generate ROS and cause oxidative damage. In addition, 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) can activate antioxidant enzymes, such as superoxide dismutase and catalase, which can further reduce oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) can protect cells and tissues from oxidative damage and inflammation, which are associated with various diseases. 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has been shown to inhibit the growth of cancer cells and induce apoptosis, which is a programmed cell death process. 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Moreover, 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has been shown to regulate glucose metabolism and improve insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) is its strong antioxidant activity, which makes it a useful tool for studying oxidative stress-related diseases and mechanisms. 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) is also relatively stable and easy to handle, making it a convenient antioxidant for lab experiments. However, 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has some limitations, such as its potential toxicity at high concentrations and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) research. One direction is to explore the potential therapeutic effects of 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) in various diseases, such as cancer, Alzheimer's disease, and diabetes. Another direction is to develop new derivatives of 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) with improved antioxidant activity and solubility. Moreover, the mechanisms underlying the antioxidant and therapeutic effects of 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) need to be further elucidated to fully understand its potential applications in different fields.
In conclusion, 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) is a synthetic antioxidant that has demonstrated remarkable antioxidant properties and potential applications in various fields. Its mechanism of action involves scavenging free radicals and ROS, chelating metal ions, and activating antioxidant enzymes. 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has been investigated for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and diabetes. While 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has some limitations, it remains a useful tool for studying oxidative stress-related diseases and mechanisms. Future research should focus on exploring the potential therapeutic effects of 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol), developing new derivatives, and elucidating its underlying mechanisms.
Scientific Research Applications
2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has been extensively studied for its antioxidant properties and potential applications in various fields. In polymer chemistry, 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has been used as a stabilizer for plastics, rubber, and other materials to prevent degradation caused by heat, light, and oxygen. In the food industry, 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has been used as a preservative to extend the shelf life of food products. In biomedical research, 2,2'-[(isobutylimino)bis(methylene)]bis(6-tert-butyl-4-methylphenol) has been investigated for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and diabetes.
properties
IUPAC Name |
2-tert-butyl-6-[[(3-tert-butyl-2-hydroxy-5-methylphenyl)methyl-(2-methylpropyl)amino]methyl]-4-methylphenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H43NO2/c1-18(2)15-29(16-21-11-19(3)13-23(25(21)30)27(5,6)7)17-22-12-20(4)14-24(26(22)31)28(8,9)10/h11-14,18,30-31H,15-17H2,1-10H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIQGZFCJRDPDKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C(C)(C)C)O)CN(CC2=C(C(=CC(=C2)C)C(C)(C)C)O)CC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H43NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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